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Compound of Interest

Compound Name: L 651142

Cat. No.: B1673809

To our valued researchers, scientists, and drug development professionals: This guide is
intended to provide a comprehensive overview of the function, mechanism of action, and
experimental data related to L-651,142. However, extensive searches of prominent chemical
and pharmacological databases, including PubChem, ChEMBL, and DrugBank, as well as
broad scientific literature searches, have yielded no specific information for a compound
designated "L-651,142".

The lack of publicly available data prevents the creation of a detailed technical guide as
requested. It is highly probable that "L-651,142" is an internal compound code that has not
been disclosed in scientific literature, a historical designation that is no longer in use, or a
potential error in nomenclature.

While we cannot provide specific details on L-651,142, the initial broad searches tangentially
pointed towards the area of phosphodiesterase (PDE) inhibitors. This class of compounds is of
significant interest in drug discovery and development. Phosphodiesterases are enzymes that
regulate the cellular levels of the second messengers cyclic adenosine monophosphate
(cAMP) and cyclic guanosine monophosphate (cGMP).[1][2] By inhibiting these enzymes, the
intracellular concentrations of CAMP and cGMP can be increased, leading to a variety of
physiological effects.

There are 11 families of phosphodiesterases (PDE1-PDE11), and inhibitors can be either
selective for a specific family or non-selective.[2] The therapeutic applications of PDE inhibitors
are diverse and depend on the specific PDE family being targeted. For example, PDE5
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inhibitors are widely used in the treatment of erectile dysfunction and pulmonary hypertension,
while PDE4 inhibitors have been investigated for their anti-inflammatory effects in conditions
like chronic obstructive pulmonary disease (COPD) and psoriasis.[2][3]

Given the absence of specific data for L-651,142, we are unable to provide the requested
guantitative data tables, detailed experimental protocols, or visualizations of signaling
pathways and experimental workflows.

We recommend the following actions for researchers seeking information on this compound:

» Verify the compound identifier: Please double-check the designation "L-651,142" for any
potential typographical errors.

o Consult internal documentation: If this identifier was obtained from an internal research
program, please refer to the relevant internal documentation for chemical structure and
biological data.

o Contact the original source: If the compound name was found in a specific publication or
presentation, contacting the authors or presenters may provide clarification.

We regret that we are unable to fulfill the specific request at this time due to the lack of
available information on L-651,142. We remain committed to providing accurate and in-depth
scientific information and hope that the general context on phosphodiesterase inhibitors is of
some utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Function of L-651,142: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673809#what-is-the-function-of-1-651-142]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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